![molecular formula C6H5NO4 B2914952 3-Hydroxy-2-oxo-1,2-dihydropyridine-4-carboxylic acid CAS No. 1174332-60-5](/img/structure/B2914952.png)
3-Hydroxy-2-oxo-1,2-dihydropyridine-4-carboxylic acid
Overview
Description
“3-Hydroxy-2-oxo-1,2-dihydropyridine-4-carboxylic acid” is a derivative of 2-oxo-1,2-dihydropyridine-3-carboxylic acid . It is known that nicotinic acid (niacin, vitamin PP) and its derivatives have a wide spectrum of biological activity . Thus, nicotinic acid and nicotinates have shown hypolipidemic, hypocholesterolemic, neuroprotective, and other effects .
Synthesis Analysis
The synthesis of 2-oxo-1,2-dihydropyridine-3-carboxylic acid derivatives involves the reaction of Meldrum’s acid with triethyl orthoformate and aniline, which then reacts with active methylene nitriles . This synthesis method was developed based on the heterocyclization of aminomethylidene derivative of Meldrum’s acid with cyanothioacetamide .Chemical Reactions Analysis
The compound easily reacts with alkyl halides regioselectively at the S atom to give sulfides . Other active methylene nitriles were also introduced in the reaction .Scientific Research Applications
Antioxidant Properties and Structure-Activity Relationships
3-Hydroxy-2-oxo-1,2-dihydropyridine-4-carboxylic acid, like other hydroxycinnamic acids (HCAs), possesses significant biological properties, including antioxidant activity. Studies on HCAs have shown that structural features such as the presence of an unsaturated bond in the side chain and modifications of the aromatic ring play vital roles in enhancing antioxidant activity. These modifications can include alterations in the number and position of hydroxy groups and the insertion of electron-donating or withdrawing moieties. Additionally, the optimization of molecular leads, a crucial task in medicinal chemistry, relies on understanding structure-activity relationships (SARs), which can guide the development of more potent antioxidant molecules (Razzaghi-Asl et al., 2013).
Applications in Biotechnology and Biochemistry
The biotechnological routes utilizing lactic acid from biomass highlight the potential of hydroxycarboxylic acids, such as this compound, for producing valuable chemicals. These routes demonstrate the green chemistry potential of lactic acid and, by extension, related carboxylic acids, for generating compounds like pyruvic acid, acrylic acid, and lactate ester through both chemical and biotechnological pathways. This illustrates the broader applicability of hydroxycarboxylic acids in sustainable chemistry and industry (Gao, Ma, & Xu, 2011).
Role in Microbial Production and Environmental Applications
The microbial production of poly-D-3-hydroxybutyrate from CO2 using autotrophic cultures of the hydrogen-oxidizing bacterium Ralstonia eutropha showcases an environmental application of hydroxycarboxylic acids. This process, which efficiently utilizes gas mixtures as substrates, represents a significant advancement in the mass production of biopolymers from CO2, highlighting the environmental and industrial importance of hydroxycarboxylic acids (Ishizaki, Tanaka, & Taga, 2001).
Future Directions
Mechanism of Action
Target of Action
3-Hydroxy-2-oxo-1,2-dihydropyridine-4-carboxylic acid is a functionalized pyridine derivative . Pyridine fragments are known to be present in biologically active molecules and have been associated with various targets. For instance, the 2-oxo-1,2-dihydropyridine-3-carboxamide moiety is a structural unit of formyl peptide receptor agonists used in the treatment of rheumatoid arthritis . Compounds containing a 2-oxo-1,2-dihydropyridine-4-carboxylic acid fragment are known as potent small molecule cyclic urea activators of STING .
Mode of Action
It is known that compounds containing both carboxy and carboxamide functionalities at the 2-oxopyridine ring possess great biological activity potential .
Biochemical Pathways
For example, they have been identified as inhibitors of monopolar spindle 1 (MPS1) and Aurora kinase , which are involved in cell division and growth.
Result of Action
Compounds with a similar structure have been associated with various biological activities, such as antimicrobial and cytotoxic activities .
Action Environment
It is known that the compound should be stored in a dry environment at 2-8°c .
properties
IUPAC Name |
3-hydroxy-2-oxo-1H-pyridine-4-carboxylic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5NO4/c8-4-3(6(10)11)1-2-7-5(4)9/h1-2,8H,(H,7,9)(H,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAXXNCFVWRLTKK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=O)C(=C1C(=O)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.